Cas no 766-96-1 (4-Bromophenylacetylene)

• Product Name: 4-Bromophenylacetylene
• CAS No: 766-96-1
• MF: C₈H₅Br
• MW: 181.029301404953
• MDL: MFCD00168822
• CID: 39818
• PubChem ID: 136603
• Update Time: 2025-04-18

4-Bromophenylacetylene Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-4-ETHYNYLBENZENE
• 1-ETHYNYL-4-BROMOBENZENE
• 4'-BROMOPHENYL ACETYLENE
• 4-BROMOPHENYLACETYLENE
• (4-Bromophenyl)acetylene
• (4-Bromphenyl)acetylene
• Butyrophenone
• Benzene, 1-bromo-4-ethynyl-
• 1-Bromo-4-ethynyl-benzene
• LTLVZQZDXQWLHU-UHFFFAOYSA-N
• 4'-Bromophenylacetylene
• p-bromophenylacetylene
• p-bromophenyl acetylene
• 4-bromo-1-ethynylbenzene
• 1-bromo-4-ethynyl benzene
• 1-Bromo-4-ethynylbenzene #
• KSC491I7B
• p-Bromphenylacetylen
• SCHEMBL391956
• 766-96-1
• EN300-105966
• para-bromophenylacetylene
• CS-W007542
• 1-Bromo-4-ethynylbenzene, 97%
• A9721
• AM20060726
• FT-0600534
• B3701
• HY-W007542
• AKOS005146061
• SY019199
• Q-102449
• RS-1005
• AC-3371
• InChI=1/C8H5Br/c1-2-7-3-5-8(9)6-4-7/h1,3-6
• MFCD00168822
• DTXSID20227419
• 4-Bromophenylacetylene,98%
• DB-012623
• 4-Bromophenylacetylene

• MDL： MFCD00168822
• Inchi： 1S/C8H5Br/c1-2-7-3-5-8(9)6-4-7/h1,3-6H
• InChI Key： LTLVZQZDXQWLHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#C)=CC=1
• BRN： 1209726

Computed Properties

• Exact Mass: 179.95700
• Monoisotopic Mass: 179.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.4255 (rough estimate)
• Melting Point: 64.0 to 68.0 deg-C
• Boiling Point: 92°C/12mmHg(lit.)
• Flash Point: 88-90°C/16mm
• Refractive Index: 1.6411 (estimate)
• Solubility: Soluble in chloroform, diethyl ether and ethanol.
• PSA: 0.00000
• LogP: 2.43040
• Solubility: Not determined

4-Bromophenylacetylene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 22-51/53
• Safety Instruction： S61
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：Sealed in dry,Store in freezer, under -20°C
• Risk Phrases：R22; R51/53
• Safety Term：S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons